Cas no 53-33-8 (Paramethasone)

Paramethasone structure

Product Name:Paramethasone

CAS No:53-33-8

MF:C₂₂H₂₉FO₅

MW:392.461070775986

CID:33564

PubChem ID:5875

Update Time:2025-04-18

Paramethasone Chemical and Physical Properties

Names and Identifiers

- Paramethasone
- 6a-Fluoro-11b,17a,21-trihydroxy-16a-methyl-1,4-pregnadiene-3,20-dione
- 16a-Methyl-6a-fluoroprednisolone
- 6a-Fluoro-16a-methylprednisolone
- Cortiden
- Pregna-1,4-diene-3,20-dione, 6-fluoro-11,17,21-trihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
- (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- DB01384
- Parametasona [INN-Spanish]
- Cassenne
- (6alpha,11beta,16alpha)-6-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- Parametasone [DCIT]
- Paramethasone [INN:BAN]
- LS-175409
- Q7135218
- CHEMBL1579
- Paramethasonum
- (6.ALPHA.,11.BETA.,16.ALPHA.)-6-FLUORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- EINECS 200-169-2
- D07464
- 1,4-PREGNADIEN-6-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA,17,21-TRIOL-3,20-DIONE
- (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- C07413
- Parametasona
- Dillar (TN)
- PARAMETHASONE [WHO-DD]
- (6-alpha,11-beta,16-alpha)-6-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- UNII-VFC6ZX3584
- Paramethason
- 53-33-8
- Paramethasonum [INN-Latin]
- 16alpha-Methyl-6alpha-fluoroprednisolone
- Metilar
- D03IKT
- PARAMETHASONE [INN]
- VFC6ZX3584
- Parametasone
- Dillar
- PARAMETHASONE [MI]
- SCHEMBL4355
- 6alpha-Fluoro-11beta,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- Paramethasone (INN)
- Pregna-1,4-diene-3,20-dione, 6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-
- CHEBI:7922
- DTXSID3023421
- Paramezone
- CS 1483
- 6alpha-Fluoro-16alpha-methylprednisolone
- HSDB 3376
- (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
- (6alpha,11beta,16alpha)-6-Fluoro-11,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- 6-alpha-fluoro-16-alpha-methylprednisolone
- PARAMETHASONE [HSDB]
- AKOS040753431
- PARAMETHASONE [VANDF]
- Flumethone
- PREGNA-1,4-DIENE-3,20-DIONE, 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
- Cortiden; 6-Fluoro-16-methylprednisolone
- CS-0017521
- HY-A0179
- NS00041037
- MKPDWECBUAZOHP-AFYJWTTESA-N
- Paramethasonum (INN-Latin)
- H02AB05
- DTXCID103421
- Parametasona (INN-Spanish)
- (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-dien-5-one
- DA-76594
- 200-169-2
- FP100930
- Inchi： 1S/C22H29FO5/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-20(15,2)19(13)17(26)9-21(14,3)22(11,28)18(27)10-24/h4-5,7,11,13-14,16-17,19,24,26,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
- InChI Key： MKPDWECBUAZOHP-AFYJWTTESA-N
- SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

Exact Mass: 392.20000
Monoisotopic Mass: 392.19990218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 2
Complexity: 790
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 94.8Å²

Experimental Properties

Density: 1.32 g/cm3
Melting Point: 228-241oC
Boiling Point: 573.5°C at 760 mmHg
Flash Point: 300.6°C
Refractive Index: 1.589
PSA: 94.83000
LogP: 1.75160
Vapor Pressure: 1.53E-15mmHg at 25°C

Paramethasone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P191840-2.5mg	Paramethasone	53-33-8		2.5mg	$ 253.00	2023-09-06
TRC	P191840-25mg	Paramethasone	53-33-8		25mg	$ 1990.00	2023-09-06

Paramethasone Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538

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